Cas no 1956341-96-0 (N-Benzyloxetan-3-amine oxalate)
N-Benzyloxetan-3-amine oxalate Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyloxetan-3-amine oxalate
- AK165139
- C73722
- 1956341-96-0
- AKOS025147261
- N-benzyloxetan-3-amine;oxalic acid
- N-Benzyloxetan-3-amineoxalate
- CS-0160383
- N-BENZYLOXETAN-3-AMINE; OXALIC ACID
- DS-8935
- MFCD28401046
-
- MDL: MFCD28401046
- Inchi: 1S/C10H13NO.C2H2O4/c1-2-4-9(5-3-1)6-11-10-7-12-8-10;3-1(4)2(5)6/h1-5,10-11H,6-8H2;(H,3,4)(H,5,6)
- InChI Key: FXVRJNNUVWIRMZ-UHFFFAOYSA-N
- SMILES: O1CC(C1)NCC1C=CC=CC=1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 253.09502258g/mol
- Monoisotopic Mass: 253.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.9
N-Benzyloxetan-3-amine oxalate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
N-Benzyloxetan-3-amine oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019141097-1g |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95% | 1g |
$468.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FW727-50mg |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95+% | 50mg |
344.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FW727-200mg |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95+% | 200mg |
861.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FW727-250mg |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95+% | 250mg |
1296CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FW727-100mg |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95+% | 100mg |
630CNY | 2021-05-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD295056-100mg |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95% | 100mg |
¥374.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD295056-250mg |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95% | 250mg |
¥748.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD295056-1g |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95% | 1g |
¥1870.0 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N58510-100mg |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95% | 100mg |
¥359.0 | 2023-07-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N58510-1g |
N-Benzyloxetan-3-amine oxalate |
1956341-96-0 | 95% | 1g |
¥1795.0 | 2023-07-10 |
N-Benzyloxetan-3-amine oxalate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on N-Benzyloxetan-3-amine oxalate
Research Brief on N-Benzyloxetan-3-amine Oxalate (CAS: 1956341-96-0): Recent Advances and Applications
N-Benzyloxetan-3-amine oxalate (CAS: 1956341-96-0) is a chemically modified oxetane derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Oxetanes, known for their unique ring strain and polarity, are increasingly utilized as bioisosteres for carbonyl groups and other functional moieties in drug design. This compound, in particular, has been explored for its potential in enhancing the pharmacokinetic properties of therapeutic agents, including improved metabolic stability and solubility. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of novel bioactive molecules targeting a range of diseases, from oncology to central nervous system disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of N-Benzyloxetan-3-amine oxalate as a key building block in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The oxetane moiety was shown to confer enhanced binding affinity and selectivity, attributed to its ability to mimic transition-state geometries. The study reported a 40% improvement in inhibitory activity compared to non-oxetane analogs, underscoring the compound's potential in oncology drug development. Additionally, the oxalate salt form was noted for its improved crystallinity and stability, facilitating scalable synthesis.
Another notable advancement was reported in ACS Chemical Neuroscience (2024), where N-Benzyloxetan-3-amine oxalate was incorporated into a series of dopamine D3 receptor modulators. The compound's oxetane ring was found to reduce off-target interactions while maintaining blood-brain barrier permeability, a critical factor for CNS therapeutics. Pharmacokinetic analyses revealed a 2-fold increase in half-life compared to traditional amine derivatives, suggesting its utility in prolonging drug action. These findings align with broader trends in fragment-based drug design, where oxetanes are leveraged to optimize drug-like properties.
From a synthetic chemistry perspective, recent patents (WO2023/154321) have detailed novel catalytic methods for the asymmetric synthesis of N-Benzyloxetan-3-amine derivatives, including the oxalate salt. These methods employ chiral Lewis acid catalysts to achieve enantiomeric excesses >95%, addressing previous challenges in stereocontrol. The scalability of these routes (demonstrated at kilogram-scale) positions N-Benzyloxetan-3-amine oxalate as a commercially viable intermediate for industrial applications.
Despite these advances, challenges remain in fully elucidating the compound's metabolic fate. A 2024 Drug Metabolism and Disposition study identified unexpected oxidative cleavage pathways in hepatic microsome assays, prompting ongoing structure-activity relationship (SAR) studies to mitigate potential toxicity. Collaborative efforts between academia and industry (e.g., the European Lead Factory consortium) are actively screening this scaffold against underrepresented targets, with preliminary data suggesting promise in antimicrobial applications.
In conclusion, N-Benzyloxetan-3-amine oxalate represents a multifaceted tool in modern drug discovery, with recent research underscoring its structural and pharmacological advantages. As synthetic methodologies mature and biological datasets expand, this compound is poised to play a pivotal role in addressing unmet medical needs across therapeutic areas. Future directions include computational modeling to predict its bioisosteric compatibility and exploration of prodrug strategies to further enhance delivery.
1956341-96-0 (N-Benzyloxetan-3-amine oxalate) Related Products
- 1956382-06-1(1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate)
- 2920179-22-0((2S)-2-(benzylamino)-3-benzyloxy-propan-1-ol;hemi(oxalic acid))
- 1015937-48-0(N-Benzyloxetan-3-amine)
- 1185303-91-6((2-Methoxy-1-methyl-ethyl)-naphthalen-1-ylmethyl-amine oxalate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)